![molecular formula C26H28N2O4 B3536066 2-benzyl-N,N'-bis(4-ethoxyphenyl)malonamide](/img/structure/B3536066.png)
2-benzyl-N,N'-bis(4-ethoxyphenyl)malonamide
Overview
Description
2-benzyl-N,N'-bis(4-ethoxyphenyl)malonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications. This compound is commonly referred to as 'BEM' and has been synthesized using various methods. BEM is known for its ability to selectively extract actinides and lanthanides from nuclear waste and has been studied for its potential use in the nuclear industry.
Mechanism of Action
The mechanism of action of BEM involves the formation of a complex between the compound and the actinide or lanthanide ions. This complexation is driven by the chelating properties of BEM, which allows it to selectively bind to these elements. The complexation is reversible, which allows for the recovery of the actinide or lanthanide ions from the BEM complex.
Biochemical and Physiological Effects:
BEM has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be relatively non-toxic and has low acute toxicity. BEM has been tested in vitro and in vivo for its potential use in medical imaging and drug delivery applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of BEM is its high selectivity for actinides and lanthanides, which makes it a promising candidate for the extraction of these elements from nuclear waste. BEM is also relatively non-toxic, which makes it a safer alternative to other chelating agents. However, BEM has some limitations, such as its low solubility in water and its sensitivity to oxidation.
Future Directions
There are several future directions for the research on BEM. One potential application is in the field of medical imaging, where BEM could be used as a contrast agent for magnetic resonance imaging (MRI). Another potential application is in the field of drug delivery, where BEM could be used as a carrier for targeted drug delivery. Additionally, further research could be done to optimize the synthesis of BEM and to improve its selectivity for actinides and lanthanides.
Scientific Research Applications
BEM has been extensively studied for its potential applications in the nuclear industry. It has been shown to have a high selectivity for actinides and lanthanides, making it a promising candidate for the extraction of these elements from nuclear waste. BEM has also been studied for its potential use in the separation of rare earth elements from other metals.
Properties
IUPAC Name |
2-benzyl-N,N'-bis(4-ethoxyphenyl)propanediamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N2O4/c1-3-31-22-14-10-20(11-15-22)27-25(29)24(18-19-8-6-5-7-9-19)26(30)28-21-12-16-23(17-13-21)32-4-2/h5-17,24H,3-4,18H2,1-2H3,(H,27,29)(H,28,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBOMRNUBQJJYQB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C(CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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